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Compound of Interest

Compound Name: JNJ-10397049

Cat. No.: B1672992 Get Quote

Essential Safety and Handling Guide for JNJ-
10397049
FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling JNJ-10397049. It offers procedural, step-by-step

guidance for safe operational use and disposal.

JNJ-10397049 is a potent and selective orexin-2 receptor (OX2R) antagonist. While one Safety

Data Sheet (SDS) classifies it as a non-hazardous substance or mixture, it is prudent to treat all

research chemicals with a high degree of caution. General safety warnings advise that this

material should be considered hazardous until more information is available. Therefore, users

must avoid ingestion, inhalation, and contact with eyes and skin.

Personal Protective Equipment (PPE)
The following PPE is recommended when handling JNJ-10397049 in its solid form or in

solution:
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PPE Category Item Specification

Eye Protection Safety Goggles
With side-shields to protect

against splashes.

Hand Protection Protective Gloves

Chemical-resistant gloves

(e.g., nitrile or butyl rubber).

Inspect gloves for integrity

before use.

Body Protection Laboratory Coat

A standard laboratory coat

should be worn to protect

clothing.

Respiratory Protection Suitable Respirator

Recommended when handling

the solid powder outside of a

fume hood or when

aerosolization is possible.

Operational Plans: Handling Procedures
Adherence to standard laboratory safety protocols is essential. Always handle JNJ-10397049
in a well-ventilated area, preferably within a chemical fume hood.

Handling the Solid Compound
JNJ-10397049 is supplied as a crystalline solid.

Protocol for Weighing and Preparing Stock Solutions:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

workspace within a chemical fume hood by laying down absorbent bench paper.

Weighing: Use a calibrated analytical balance. To minimize the generation of airborne dust,

handle the solid carefully. Do not crush or grind the solid material outside of a contained

system.

Dissolving: JNJ-10397049 is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO)

and ethanol.
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To prepare a stock solution, add the desired solvent to the weighed solid in a suitable

container (e.g., a vial or flask).

Cap the container securely and mix by vortexing or gentle agitation until the solid is

completely dissolved.

Purging the solvent with an inert gas before preparing the solution can enhance stability.

Handling Solutions of JNJ-10397049
Protocol for Dilution and Use:

Dilution: When preparing aqueous solutions, it is recommended to first dissolve JNJ-
10397049 in an organic solvent like DMSO before diluting with the aqueous buffer.

Use: When using solutions, avoid direct contact with skin and eyes. Use appropriate

pipetting aids; never pipette by mouth.

Storage: Store stock solutions at -20°C for long-term stability. Aqueous solutions are not

recommended for storage for more than one day.

Disposal Plans
Dispose of all waste containing JNJ-10397049 in accordance with local, state, and federal

regulations.

Solid Waste Disposal
Contaminated Materials: Dispose of items contaminated with JNJ-10397049, such as weigh

boats, pipette tips, and gloves, as chemical waste. Place these items in a designated,

sealed, and clearly labeled hazardous waste container.

Unused Solid: Unused or unwanted solid JNJ-10397049 should be disposed of as chemical

waste. Do not discard it in the regular trash.

Liquid Waste Disposal
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Organic Solvent Solutions: Solutions of JNJ-10397049 in organic solvents like DMSO or

ethanol should be collected in a designated, labeled hazardous waste container for

flammable liquids. Do not pour these solutions down the drain.

Aqueous Solutions: While JNJ-10397049 itself is not classified as hazardous, the final

solution may be subject to local disposal regulations. It is best practice to collect all aqueous

waste containing this compound for proper chemical waste disposal.

Experimental Protocols
First Aid Measures
In the event of exposure, follow these first-aid procedures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation persists.

Inhalation: Move the exposed individual to fresh air. If not breathing, give artificial respiration.

If breathing is difficult, give oxygen. Seek medical attention.

Ingestion: Wash out the mouth with water, provided the person is conscious. Do not induce

vomiting. Call a physician.
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Caption: Workflow for the safe handling of JNJ-10397049 from preparation to disposal.
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PPE for Handling JNJ-10397049

Handling JNJ-10397049
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To cite this document: BenchChem. [Personal protective equipment for handling JNJ-
10397049]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672992#personal-protective-equipment-for-
handling-jnj-10397049]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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